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Compound of Interest

Compound Name:
2-(3-

(Trifluoromethyl)phenyl)ethanol

Cat. No.: B1294892 Get Quote

Essential Safety and Handling Guide for 2-(3-
(Trifluoromethyl)phenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-(3-
(Trifluoromethyl)phenyl)ethanol (CAS No. 455-01-6) to ensure the safety of laboratory

personnel and the integrity of research. Adherence to these protocols is essential for

minimizing risks and establishing a secure and efficient work environment.

Hazard Identification and Classification
2-(3-(Trifluoromethyl)phenyl)ethanol is classified as a hazardous substance. It is crucial to

understand its primary hazards to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Signal Word: Warning[1][2]

Hazard Pictogram:

GHS07: Exclamation Mark[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-(3-
(Trifluoromethyl)phenyl)ethanol is presented below.

Property Value Source

CAS Number 455-01-6 [1][3]

Molecular Formula C9H9F3O [3]

Molecular Weight 190.16 g/mol [3]

Appearance Solid [3]

Purity 99% [3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-(3-
(Trifluoromethyl)phenyl)ethanol to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when handling

larger quantities.[2][4]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[2][5]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

[2][6] A chemical-resistant

apron is recommended when

mixing or loading.[5]

Minimizes the risk of accidental

skin exposure.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][2] If ventilation is

inadequate, a NIOSH/MSHA

approved respirator for organic

vapors should be used.[2][7]

Prevents inhalation of vapors,

which can cause respiratory

irritation.[1][2]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the chemical's stability and

preventing accidents.

Handling:

Avoid breathing fumes, mist, spray, or vapors.[1][2]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke when using this product.[1][2]

Use only in a well-ventilated area or outdoors.[1][6]
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Ensure that eyewash stations and safety showers are readily accessible.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store locked up.[1][2]

Keep away from heat, sparks, and open flames.[2]

Incompatible with strong oxidizing agents.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated.[2]

Don Appropriate PPE: Before attempting to clean the spill, put on the required personal

protective equipment, including respiratory protection if necessary.[2]

Contain the Spill: For small spills, absorb the material with an inert absorbent such as sand,

silica gel, or vermiculite.[1] For large spills, dike the area to prevent further spreading.[2]

Collect Absorbent Material: Carefully sweep or shovel the absorbed material into a suitable,

labeled, and sealed container for disposal.[1][2]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[2]

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste

in accordance with local, state, and federal regulations.[1][2]
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First Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If not

breathing, provide artificial respiration.[2]

If on Skin: Wash the affected area with plenty of soap and water. Remove contaminated

clothing and wash it before reuse.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes.[2]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[2]

In all cases of exposure, call a poison center or doctor for medical advice.[2]

Disposal Plan
Dispose of 2-(3-(Trifluoromethyl)phenyl)ethanol and its containers in accordance with all

applicable local, state, and federal regulations. The substance should be disposed of at an

approved waste disposal plant.[1][2] It may be possible to burn the chemical in a chemical

incinerator equipped with an afterburner and scrubber.[8] Do not allow the product to enter

drains or waterways.[6]

Visual Workflow for Handling 2-(3-
(Trifluoromethyl)phenyl)ethanol
The following diagram outlines the standard operating procedure for handling 2-(3-
(Trifluoromethyl)phenyl)ethanol in a laboratory setting.
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Standard Operating Procedure for 2-(3-(Trifluoromethyl)phenyl)ethanol

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Carefully Measure or Weigh
the Required Amount

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 2-(3-(Trifluoromethyl)phenyl)ethanol.
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Visual Workflow for Spill Response
The following diagram illustrates the procedural steps to be taken in the event of a spill of 2-(3-
(Trifluoromethyl)phenyl)ethanol.
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Spill Response Protocol for 2-(3-(Trifluoromethyl)phenyl)ethanol

Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Detected

Alert Others in the Vicinity

Evacuate Non-Essential Personnel

Ensure Adequate Ventilation

Don Appropriate PPE

Contain and Absorb Spill
with Inert Material

Collect Absorbed Material into a
Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Caption: Spill Response Protocol for 2-(3-(Trifluoromethyl)phenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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